Cas no 2171596-17-9 (4-{2-(but-3-en-1-yloxy)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-{2-(but-3-en-1-yloxy)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171596-17-9
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6440559
• PubChem ID: 165876517
• Update Time: 2025-08-03

4-{2-(but-3-en-1-yloxy)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-(but-3-en-1-yloxy)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-{[2-(but-3-en-1-yloxy)ethyl]carbamoyl}-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1517600
• 2171596-17-9

• Inchi： 1S/C26H30N2O6/c1-2-3-15-33-16-14-27-25(31)23(12-13-24(29)30)28-26(32)34-17-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h2,4-11,22-23H,1,3,12-17H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： JSXOCUTYKKMSHQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCOCCC=C)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 4-{2-(but-3-en-1-yloxy)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Professional Introduction to 4-{2-(but-3-en-1-yloxy)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid (CAS No. 2171596-17-9)

4-{2-(but-3-en-1-yloxy)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, with the CAS number 2171596-17-9, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, combines multiple functional groups that make it a promising candidate for various applications, particularly in drug development and biochemical research.

The molecular architecture of this compound includes a but-3-en-1-yloxy moiety, which introduces a vinyl ether group, and a carbamoyl group in its structure. These features contribute to its unique chemical properties, making it suitable for interactions with biological targets. The presence of a (9H-fluoren-9-yl)methoxycarbonyl group further enhances its potential as a pharmacophore, providing stability and specificity in drug design.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways effectively. The compound 4-{2-(but-3-en-1-yloxy)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid has been explored in several preclinical studies for its potential therapeutic applications. Its dual functionality, arising from the combination of the carbamoyl and methoxycarbonyl groups, suggests that it could serve as a versatile intermediate in the synthesis of more complex molecules.

One of the most intriguing aspects of this compound is its potential role in targeting enzymes and receptors involved in critical biological processes. The fluorenyl moiety, in particular, has been widely used in medicinal chemistry due to its favorable electronic properties and high binding affinity. This feature makes it an attractive component for designing high-affinity ligands that can interact with biological targets with high specificity.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the but-3-en-1-yloxy group requires careful consideration to avoid unwanted side reactions, while the installation of the carbamoyl and methoxycarbonyl groups necessitates the use of appropriate protecting groups to prevent premature deprotection or degradation.

In terms of biological activity, preliminary studies have suggested that this compound exhibits promising properties as an inhibitor of certain enzymes implicated in inflammation and cancer. The ability to modulate these enzymes could lead to the development of novel therapeutic agents that address these conditions more effectively than existing treatments. Furthermore, the compound's structural features make it amenable to further derivatization, allowing researchers to fine-tune its properties for specific applications.

The use of computational methods has also played a crucial role in understanding the potential behavior of this compound. Molecular modeling studies have been employed to predict how it might interact with biological targets, providing valuable insights into its mechanism of action. These studies have helped researchers identify key structural features that can be optimized to enhance its efficacy and selectivity.

The development of new methodologies for synthesizing complex molecules has been another area where this compound has found utility. Its synthesis has served as a model for exploring innovative synthetic strategies that can be applied to other challenging targets. By demonstrating the feasibility of constructing such intricate structures, this work contributes to the broader field of organic chemistry and pharmaceutical science.

In conclusion, 4-{2-(but-3-en-1-yloxy)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171596-17-9) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising biological activity make it a valuable tool for researchers investigating new therapeutic strategies. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in developing innovative treatments for various diseases.